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Compound of Interest

Compound Name: Pr 104

Cat. No.: B1678026

Essential Safety Protocols for Handling PR-104

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling of PR-104, a
potent hypoxia-activated prodrug of a nitrogen mustard.[1] Due to its cytotoxic nature,
adherence to these protocols is imperative to ensure personnel safety, prevent environmental
contamination, and maintain regulatory compliance. PR-104 and its active metabolites are DNA
cross-linking agents, which are classified as hazardous substances.[1][2][3]

Personal Protective Equipment (PPE)

The primary defense against exposure to PR-104 is the consistent and correct use of
appropriate Personal Protective Equipment (PPE). A risk assessment should be conducted for
all planned work. The following table summarizes the minimum required PPE for various
laboratory operations involving PR-104.
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Experimental Protocols: Safe Handling of PR-104

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any signs of damage or leakage.

e Wear a lab coat and a single pair of chemotherapy-rated gloves when handling the sealed
container.

o Store PR-104 in a designated, locked, and well-ventilated area, segregated from
incompatible materials.

e The storage area should be clearly labeled with a "Cytotoxic Agent" warning sign.
2. Weighing the Solid Compound:

 Crucial: All weighing of solid PR-104 must be performed in a certified chemical fume hood or
a glove box to minimize the risk of inhalation.

e Don the appropriate PPE as specified in the table, including double gloves and a respirator.
» Use dedicated weighing tools (e.g., spatulas, weigh paper).

o After weighing, carefully clean the balance and the surrounding area with a suitable
deactivating solution, followed by a standard cleaning agent.

3. Dissolution:

o Conduct all dissolution procedures within a certified chemical fume hood.
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» Slowly add the solvent to the vial containing the pre-weighed PR-104 to prevent splashing.
o Securely cap the vial before vortexing or sonicating to ensure complete dissolution.

4. Use in Experiments:

o When handling solutions of PR-104, always wear the minimum required PPE.

e Avoid the creation of aerosols.

e For in vivo studies, administer the compound in a well-ventilated area and treat all animal
waste as potentially contaminated for a designated period post-administration.

5. Decontamination and Disposal:

 All disposable materials that have come into contact with PR-104 (e.g., pipette tips, tubes,
gloves, gowns) must be disposed of as cytotoxic waste.[4][5]

o Cytotoxic waste should be placed in clearly labeled, leak-proof, and puncture-resistant
containers, often color-coded purple.[5]

o Decontaminate all non-disposable equipment with an appropriate and validated deactivating
solution.

o The final disposal method for cytotoxic waste is typically high-temperature incineration.[6][7]

o Follow all institutional, local, and national regulations for hazardous waste disposal.[4][5][7]

Signaling Pathways and Experimental Workflows
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Caption: Logical workflow for selecting appropriate PPE when handling PR-104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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